N-(1,2-benzothiazol-3-yl)-N',N'-dimethylethane-1,2-diamine

• IUPAC Name: N-(1,2-benzothiazol-3-yl)-N',N'-dimethylethane-1,2-diamine
• InChI: InChI=1S/C11H15N3S/c1-14(2)8-7-12-11-9-5-3-4-6-10(9)15-13-11/h3-6H,7-8H2,1-2H3,(H,12,13)
• InChI Key: IWDFQHDNRMKYMD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC1=NSC2=CC=CC=C21
• Molecular Formula: C11H15N3S
• Molecular Weight: 221.32 g/mol

Description

N-(1,2-benzothiazol-3-yl)-N',N'-dimethylethane-1,2-diamine (abbreviated as BZT-2) is a chemical compound that has been studied for its potential applications in scientific research. BZT-2 is a member of the benzothiazole family of compounds, which have been shown to have a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-(1,2-benzothiazol-3-yl)-N',N'-dimethylethane-1,2-diamine is not fully understood, but it is believed to involve the modulation of dopamine neurotransmission in the brain. Dopamine is a neurotransmitter that plays a key role in the regulation of movement, motivation, and reward.
Biochemical and Physiological Effects:
Studies have shown that this compound can increase dopamine release and uptake in the brain, leading to improved motor function and reduced symptoms of Parkinson's disease. This compound has also been shown to have antidepressant and anxiolytic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(1,2-benzothiazol-3-yl)-N',N'-dimethylethane-1,2-diamine is its high potency and selectivity for dopamine transporters, which makes it a useful tool for studying the role of dopamine in various physiological and pathological conditions. However, this compound is also a potentially toxic compound and must be handled with care in laboratory settings.

Future Directions

There are several future directions for research on N-(1,2-benzothiazol-3-yl)-N',N'-dimethylethane-1,2-diamine, including the development of more potent and selective analogs for use in Parkinson's disease treatment. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other neurological and psychiatric disorders.

Synthesis Methods

N-(1,2-benzothiazol-3-yl)-N',N'-dimethylethane-1,2-diamine can be synthesized using a variety of methods, including the reaction of 2-aminobenzothiazole with N,N-dimethylethanolamine in the presence of a catalyst. The resulting compound can be purified using standard chromatographic techniques.

Scientific Research Applications

N-(1,2-benzothiazol-3-yl)-N',N'-dimethylethane-1,2-diamine has been studied for its potential applications in a variety of scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. One of the most promising applications of this compound is in the treatment of Parkinson's disease, a neurodegenerative disorder that affects millions of people worldwide.